Pyrimidine, 5-amino-6-chloro-4-(phenethylamino)-

• CAS No.: 73840-54-7
• Molecular Formula: C12H13ClN4
• Molecular Weight: 248.71 g/mol
• IUPAC Name: 6-chloro-4-N-(2-phenylethyl)pyrimidine-4,5-diamine
• InChI: InChI=1S/C12H13ClN4/c13-11-10(14)12(17-8-16-11)15-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7,14H2,(H,15,16,17)
• InChI Key: WPZRECFJUHBCHG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCNC2=C(C(=NC=N2)Cl)N

Description

Pyrimidine, 5-amino-6-chloro-4-(phenethylamino)- is a useful research compound. Its molecular formula is C12H13ClN4 and its molecular weight is 248.71 g/mol. The purity is usually 95%.
The exact mass of the compound Pyrimidine, 5-amino-6-chloro-4-(phenethylamino)- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 100126. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

A solution of 5-amino-4,6-dichloropyrimidine (1 mmol) in nBuOH was treated with Et3N (1.2 mmol) and phenethylamine (1.05 mmol) at 80° C. After 12 h, the cooled reaction mixture was evaporated under vacuum and the residue was chromatographed to give 6-chloro-5-amino-4-(phenethylamino)-pyrimidine as a yellow solid. mp 156-157° C.; TLC: Rf=0.41, 50% EtOAc-hexane.